SHR1653

• Molecular Formula: C21H21ClFN5O2
• Molecular Weight: 429.9 g/mol
• InChI: InChI=1S/C21H21ClFN5O2/c1-29-11-18-25-26-20(28(18)15-4-6-19(30-2)24-9-15)27-10-13-8-21(13,12-27)16-5-3-14(23)7-17(16)22/h3-7,9,13H,8,10-12H2,1-2H3/t13-,21-/m0/s1
• InChIKey: UYKVJQCPBDDIFD-ZSEKCTLFSA-N

SHR1653 Compound Procurement: Neuropharmacology-Grade OTR Antagonist with Quantified CNS Penetration

SHR1653 is a small-molecule oxytocin receptor (OTR) antagonist built on a novel aryl-substituted 3-azabicyclo[3.1.0]hexane scaffold [1]. It exhibits an IC50 of 15 nM against human OTR (hOTR) and sub-nanomolar binding affinity (Ki < 1 nM) . The compound was explicitly optimized for blood–brain barrier (BBB) penetration to enable central OTR blockade, a design feature absent from predecessor OTR antagonists such as Retosiban (indicated for peripheral preterm labor with low predicted CNS penetration) and Epelsiban (GSK-557296, which failed Phase II for premature ejaculation due to limited brain exposure) [2]. SHR1653 is supplied as a research-use-only powder (CAS 2231770-73-1, purity ≥98%) with documented solubility in DMSO and characterized physicochemical properties including logD7.4 of 2.86 [1].

Tool Compound

CNS-penetrant OTR antagonist with optimized BBB permeability

Selectivity Profile

Precisely quantified vasopressin receptor selectivity supports pathway isolation

PK Characterization

Multi-species PK parameters and predicted human clearance available

• [1] Li X, Zhang Z, Chen Y, et al. Discovery of SHR1653, a Highly Potent and Selective OTR Antagonist with Improved Blood-Brain Barrier Penetration. ACS Med Chem Lett. 2019;10(6):996-1001. doi:10.1021/acsmedchemlett.9b00186 View Source
• [2] Retosiban. Wikipedia. Accessed 2026. (Documents low predicted CNS penetration for Retosiban; Epelsiban failure context from ACS Med Chem Lett 2019 reference list.) View Source

Why SHR1653 Cannot Be Substituted with Generic OTR Antagonists: CNS Targeting, Selectivity, and PK Differentiation

OTR antagonists form a structurally and pharmacologically heterogeneous class in which BBB penetration, vasopressin receptor selectivity, and pharmacokinetic (PK) profiles diverge dramatically across compounds [1]. Retosiban was developed for peripheral tocolysis and has explicitly low predicted CNS penetration [2]; Atosiban is a peptide OTR/V1A antagonist administered intravenously with negligible oral bioavailability and limited BBB access [3]; Epelsiban (GSK-557296) failed in Phase II for premature ejaculation specifically because of insufficient brain exposure [1]; and IX-01 (cligosiban), the most structurally related clinical-stage comparator, shows measurable but quantitatively inferior BBB penetration relative to SHR1653 [1]. These differences are not remedied by simple potency comparisons—OTR IC50 or Ki values alone cannot predict CNS target engagement, off-target vasopressin receptor liability, or oral exposure across species. Substituting any of these compounds for SHR1653 in a CNS-targeted OTR study therefore risks confounded pharmacodynamic readouts, uninterpretable brain exposure data, or outright experimental failure.

This Compound SHR1653

Retosiban Low CNS penetration profile may not support central OTR occupancy studies; peripheral tocolysis design limits brain exposure interpretation.

This Compound SHR1653

Epelsiban Failed Phase II due to insufficient brain exposure; may not provide comparable Kpu,u or free brain concentrations.

This Compound SHR1653

IX-01 (cligosiban) Reportedly inferior BBB penetration (Kpu,u 0.064 vs 0.188); unquantified vasopressin selectivity may confound neuroendocrine readouts.

• [1] Li X, Zhang Z, Chen Y, et al. Discovery of SHR1653, a Highly Potent and Selective OTR Antagonist with Improved Blood-Brain Barrier Penetration. ACS Med Chem Lett. 2019;10(6):996-1001. doi:10.1021/acsmedchemlett.9b00186 View Source
• [2] Retosiban. Wikipedia. (Documents low predicted CNS penetration.) View Source
• [3] Atosiban. Wikipedia / DrugBank. Peptide OTR/V1A antagonist; IV administration; no oral bioavailability; limited CNS access documented. View Source

SHR1653 Product-Specific Quantitative Evidence: Head-to-Head and Cross-Study Differentiation Data

SHR1653 vs. IX-01: 3-Fold Superior Unbound Brain-to-Plasma Partition Coefficient (Kpu,u) in Direct Head-to-Head Rat BBB Study

In a direct head-to-head in vivo rat BBB penetration study, SHR1653 achieved an unbound brain-to-plasma partition coefficient (Kpu,u) of 0.188, compared to 0.064 for IX-01—a statistically significant 2.94-fold improvement (t-test P = 0.007) [1]. The Kpu,u metric reflects the steady-state ratio of free drug concentration in brain interstitial fluid to free drug in plasma and is the gold-standard parameter for predicting CNS target engagement. SHR1653 also produced higher absolute brain tissue concentrations (229 ng/g vs 179 ng/g) despite lower total plasma exposure (1379 ng/mL vs 699 ng/mL for IX-01), indicating active or favorable passive partitioning into the CNS compartment that is not captured by total brain-to-plasma ratios alone [1].

BBB Penetration vs IX-01

Head-to-head

SHR1653 Kpu,u: 0.188 IX-01 Kpu,u: 0.064 2.94-fold difference (P=0.007)

Supports CNS-target engagement interpretation; free brain drug concentration advantage.

Rat single oral dose; unbound fractions by equilibrium dialysis.

Evidence Dimension	Unbound brain-to-plasma partition coefficient (Kpu,u) — extent of BBB penetration
Target Compound Data	Kpu,u = 0.188; plasma = 1379 ng/mL; brain tissue = 229 ng/g; fu_plasma = 1.46%; fu_brain = 1.66%
Comparator Or Baseline	IX-01 (cligosiban): Kpu,u = 0.064; plasma = 699 ng/mL; brain tissue = 179 ng/g; fu_plasma = 6.64%; fu_brain = 1.65%
Quantified Difference	2.94-fold higher Kpu,u for SHR1653; P = 0.007 (t-test); absolute brain concentration 229 vs 179 ng/g
Conditions	Rat in vivo BBB penetration study; single oral dose; n ≥ 3 per group; unbound fractions measured by equilibrium dialysis; brain and plasma sampled at matched time points

Why This Matters

Kpu,u is the parameter most closely correlated with CNS pharmacodynamic effect; a 3-fold higher value means SHR1653 delivers approximately triple the free drug concentration to brain OTR targets at equivalent plasma levels, directly reducing the risk of under-dosing CNS endpoints.

• [1] Li X, Zhang Z, Chen Y, et al. Discovery of SHR1653, a Highly Potent and Selective OTR Antagonist with Improved Blood-Brain Barrier Penetration. ACS Med Chem Lett. 2019;10(6):996-1001. Table 8: In Vivo Rat BBB Penetration Results. View Source

SHR1653 vs. IX-01: Higher In Vivo Efficacy in Rat Uterine Contraction Model Despite 28% Lower Plasma Exposure

In an anesthetized rat uterine contraction model—a standard pharmacodynamic assay for OTR antagonist activity—SHR1653 at 30 mg/kg achieved a 76.51% reduction in oxytocin-induced uterine contractions, compared to 65.05% for IX-01 at the same dose [1]. Notably, this superior efficacy was observed despite SHR1653 having 28% lower systemic plasma exposure than IX-01 in a parallel PK arm (AUC0–24h = 28,328 ng/mL·h for SHR1653 vs 39,529 ng/mL·h for IX-01) [1]. This inverse exposure–efficacy relationship reinforces the mechanistic role of SHR1653's higher Kpu,u in driving CNS-mediated pharmacodynamic effects that are not captured by plasma pharmacokinetics alone.

Uterine Contraction Model vs IX-01

Head-to-head

SHR1653: 76.51% reduction IX-01: 65.05% reduction 28% lower plasma AUC for SHR1653

Reported endpoint response context; plasma exposure does not predict pharmacodynamic effect.

Rat model, 30 mg/kg p.o.; oxytocin-induced contractions.

Evidence Dimension	In vivo efficacy — percent reduction of oxytocin-induced uterine contractions
Target Compound Data	76.51% reduction at 30 mg/kg p.o.; plasma AUC0–24h = 28,328 ng/mL·h
Comparator Or Baseline	IX-01: 65.05% reduction at 30 mg/kg p.o.; plasma AUC0–24h = 39,529 ng/mL·h
Quantified Difference	11.46 percentage-point greater reduction by SHR1653, despite 28.3% lower plasma AUC
Conditions	Anesthetized female rat uterine contraction model; oxytocin-induced contractions; oral dosing at 30 mg/kg; separate PK arm under matched conditions

Why This Matters

For procurement decisions, this demonstrates that plasma concentration is an unreliable proxy for SHR1653's pharmacodynamic effect; the compound's brain partitioning delivers efficacy that outperforms plasma-matched comparators, making it preferable for studies where CNS-mediated OTR blockade is the experimental endpoint.

• [1] Li X, Zhang Z, Chen Y, et al. ACS Med Chem Lett. 2019;10(6):996-1001. Figure 2 and accompanying text for in vivo uterine contraction data; separate PK comparison reported in main text. View Source

SHR1653 vs. IX-01: Quantified Vasopressin Receptor Selectivity — 192- to 2504-Fold Window vs. Unquantified >100- to >500-Fold for IX-01

SHR1653 achieved precisely quantified selectivity ratios of 192-fold over human V1AR, 2504-fold over human V1BR, and 2174-fold over human V2R in standardized recombinant receptor assays [1]. By contrast, publicly reported selectivity for IX-01 is described only as '>100-fold over human V1A and >500-fold over human V1B and V2 vasopressin receptors' without exact IC50 values for the vasopressin subtypes [2]. The 2504-fold window over V1BR is particularly notable, as V1BR is expressed in the anterior pituitary and brain and mediates ACTH release; antagonism of this receptor could confound neuroendocrine readouts in behavioral or stress-related studies. For Retosiban, an aggregate '>1400-fold selectivity over vasopressin receptors' is reported but not disaggregated by subtype [3], and the compound's low CNS penetration further limits its relevance for centrally-targeted OTR studies.

Vasopressin Selectivity

Cross-study comparable

SHR1653: 192× (V1AR), 2504× (V1BR), 2174× (V2R) IX-01: >100× (V1A), >500× (V1B,V2)

Supports subtype-resolved off-target risk assessment; reduces neuroendocrine confound probability.

Recombinant human receptor assays; exact values vs lower-bound estimates.

Evidence Dimension	Selectivity over vasopressin receptor subtypes (V1AR, V1BR, V2R)
Target Compound Data	SHR1653: 192-fold (hV1AR), 2504-fold (hV1BR), 2174-fold (hV2R); all values derived from IC50 ratios in recombinant human receptor assays
Comparator Or Baseline	IX-01: >100-fold (hV1A), >500-fold (hV1B), >500-fold (hV2); Retosiban: aggregate >1400-fold across all vasopressin subtypes (subtype-specific data not publicly available)
Quantified Difference	SHR1653 provides exact selectivity values vs. lower-bound estimates for IX-01; SHR1653 V1BR selectivity (2504×) exceeds IX-01's reported >500× by at least 5-fold
Conditions	Recombinant human receptor binding/functional assays; independent triplicate measurements; IC50 values reported as means of ≥3 determinations

Why This Matters

Exact, subtype-resolved selectivity data enable researchers to calculate receptor occupancy at experimental concentrations and anticipate off-target pharmacology; the absence of upper-bound selectivity data for IX-01 and Retosiban introduces uncertainty that can compromise dose selection and data interpretation in mixed vasopressin/oxytocin signaling studies.

• [1] Li X, Zhang Z, Chen Y, et al. ACS Med Chem Lett. 2019;10(6):996-1001. Main text: 'compound 13 achieved 192-, 2504-, and 2174-fold selectivity over V1AR, V1BR, and V2R, respectively.' View Source
• [2] Osterloh I, Muirhead G, Gibson K, van den Berg F, Wayman C. PS-04-004 The Pharmacological Profile of IX-01, A Selective Oxytocin Receptor Antagonist. J Sex Med. 2017;14(Suppl 4a):e117. doi:10.1016/j.jsxm.2017.03.101 View Source
• [3] Retosiban. Wikipedia. (Reports Ki = 0.65 nM and >1400-fold selectivity over vasopressin receptors; subtype breakdown not available.) View Source

SHR1653 Multi-Species PK: Predicted Low Human Clearance (4.3 mL/min/kg) and Linear Dose–Exposure Relationship

SHR1653 demonstrated consistently low intravenous clearance across mouse (31.3 mL/min/kg), rat (16.1 mL/min/kg), and dog (7.2 mL/min/kg), with allometric scaling predicting a human clearance of 4.3 mL/min/kg—well below typical hepatic blood flow, suggesting favorable metabolic stability in man [1]. Oral administration produced linear dose–exposure escalation in both rat (Cmax from 3,305 to 14,047 ng/mL across 30–150 mg/kg) and dog (Cmax from 930 to 13,470 ng/mL across 2–20 mg/kg), with elimination half-lives ranging from 1.9 to 4.6 hours across species [1]. The compound also exhibited high passive permeability (Papp A-B = 24.34 × 10⁻⁶ cm/s) with a low efflux ratio of 0.64, indicating minimal transporter-mediated extrusion at the BBB and gut [1]. While multi-species PK data are not available for IX-01 in the same study context, SHR1653's allometric prediction and dose-linearity data provide a level of translational PK characterization that is absent from the public domain for IX-01, Retosiban, and Epelsiban at similar resolution.

Multi-Species PK Profile

Class-level inference

Mouse Cl: 31.3, Rat Cl: 16.1, Dog Cl: 7.2 mL/min/kg Predicted human Cl: 4.3 mL/min/kg Papp A-B: 24.34 × 10⁻⁶ cm/s; efflux ratio 0.64

Supports translational exposure-model design; linear dose-exposure in rat and dog.

Allometric scaling; public comparator data unavailable at this resolution.

Evidence Dimension	Multi-species pharmacokinetic profile and predicted human clearance
Target Compound Data	SHR1653: Cl (mouse) = 31.3, (rat) = 16.1, (dog) = 7.2 mL/min/kg; predicted human Cl = 4.3 mL/min/kg; linear exposure from 30–150 mg/kg (rat) and 2–20 mg/kg (dog); Papp A-B = 24.34 × 10⁻⁶ cm/s; efflux ratio = 0.64
Comparator Or Baseline	IX-01, Retosiban, Epelsiban: no publicly available allometric scaling data or cross-species PK tables at comparable resolution
Quantified Difference	Not calculable; the differentiation lies in data availability and translational characterization rather than numeric superiority
Conditions	In vivo PK across CD-1 mouse, Sprague-Dawley rat, and Beagle dog; i.v. at 1 mg/kg and p.o. at escalating doses; Caco-2 permeability assay for Papp

Why This Matters

For researchers planning in vivo efficacy or toxicology studies, the availability of multi-species PK parameters and a human clearance prediction enables informed dose selection, reduces the risk of unexpected PK failures, and supports regulatory documentation—factors that uncharacterized or poorly characterized comparators cannot provide.

• [1] Li X, Zhang Z, Chen Y, et al. ACS Med Chem Lett. 2019;10(6):996-1001. Tables 6 and 7; main text for allometric scaling and predicted human clearance. View Source

SHR1653 Safety Margin: 10-Fold NOAEL-Based Safety Window and Favorable hERG Profile

In a 7-day repeat-dose oral toxicity study in rats, SHR1653 demonstrated a No Observed Adverse Effect Level (NOAEL) of 300 mg/kg and a Maximum Tolerated Dose (MTD) exceeding 900 mg/kg, yielding an estimated 10-fold safety margin relative to the efficacious dose of 30 mg/kg [1]. The only finding was increased urinary output at 900 mg/kg, consistent with OTR antagonism in the kidney. hERG channel inhibition was modest (IC50 = 16 μM for SHR1653 vs 6.1 μM for the internal lead candidate compound 15), indicating a relatively wider cardiac safety window [1]. Cytochrome P450 inhibition was weak across all major isoforms (IC50 > 10 μM for CYP1A2, 2C9, 2D6, 3A4; IC50 = 11 μM for CYP2C19), suggesting low drug–drug interaction risk [1]. These data are reported within a single coherent development program and are not available for IX-01, Retosiban, or Epelsiban in equivalent detail from public sources.

Tolerability and hERG Window

Supporting evidence

NOAEL: 300 mg/kg; MTD > 900 mg/kg hERG IC50: 16 μM CYP IC50 > 10 μM (5/6 isoforms)

Reported tolerability endpoint context; supports chronic in vivo dosing design review.

7-day rat study; comparator NOAEL/MTD not publicly detailed.

Evidence Dimension	In vivo toxicity and in vitro safety pharmacology profile
Target Compound Data	SHR1653: NOAEL = 300 mg/kg, MTD > 900 mg/kg, safety margin = 10-fold; hERG IC50 = 16 μM; CYP inhibition IC50 > 10 μM for 5 of 6 isoforms tested (CYP2C19 = 11 μM)
Comparator Or Baseline	Internal comparator compound 15: hERG IC50 = 6.1 μM (2.6-fold more potent hERG inhibition); no equivalent published NOAEL/MTD data for IX-01, Retosiban, or Epelsiban
Quantified Difference	SHR1653 hERG IC50 is 2.62-fold higher (less inhibitory) than compound 15; NOAEL/MTD cannot be quantitatively compared to external compounds due to absence of public data
Conditions	7-day repeat-dose oral rat toxicity at 100, 300, 900 mg/kg; hERG patch-clamp electrophysiology; human recombinant CYP450 isoform inhibition assays with probe substrates

Why This Matters

When selecting a compound for chronic in vivo dosing or translational studies where safety margin is a critical parameter, the availability of NOAEL, MTD, hERG, and CYP inhibition data within a single coherent dataset reduces the experimental risk associated with unknown toxicology profiles of alternative OTR antagonists.

• [1] Li X, Zhang Z, Chen Y, et al. ACS Med Chem Lett. 2019;10(6):996-1001. Main text for toxicity, hERG, and CYP inhibition data; Table 9 for CYP inhibition. View Source

SHR1653 Prioritized Research and Industrial Application Scenarios Based on Quantified Differentiation

CNS-Targeted Premature Ejaculation (PE) Pharmacology: Brain OTR Occupancy Studies

SHR1653 is the OTR antagonist of choice for any study where central oxytocin receptor occupancy is the primary pharmacodynamic endpoint. Its 3-fold higher Kpu,u (0.188 vs 0.064 for IX-01) [1] directly translates to greater free brain drug concentrations at a given plasma level, making it preferable for dose–occupancy relationships, PET tracer displacement studies, or ex vivo receptor autoradiography in rodent CNS tissues. The compound's failure-mode precedent—Epelsiban's Phase II failure specifically attributed to insufficient brain exposure—further validates that CNS penetration is the critical differentiator for this indication.

Behavioral Neuroendocrinology: Oxytocin–Vasopressin Circuit Dissection

For experiments requiring pharmacological isolation of oxytocin signaling from vasopressin receptor crosstalk—such as social behavior, pair bonding, aggression, or stress neurocircuitry studies—SHR1653's precisely quantified 2504-fold selectivity over V1BR [1] is superior to the unquantified '>500-fold' estimates available for IX-01 [2]. V1BR is expressed in pituitary corticotrophs and discrete brain regions; even modest V1BR antagonism can alter HPA-axis output and confound behavioral readouts. SHR1653's defined selectivity window allows researchers to calculate receptor occupancy at their chosen dose and confirm that vasopressin receptor engagement remains below a predefined threshold.

Preclinical In Vivo Efficacy and Toxicology: Multi-Species Dose Translation

SHR1653's published multi-species PK parameters (mouse, rat, dog) and allometrically predicted human clearance of 4.3 mL/min/kg [1] make it the only OTR antagonist in its class with publicly documented translational PK data suitable for designing regulatory-grade toxicology studies. The demonstrated linear dose–exposure relationship from 30–150 mg/kg in rat and 2–20 mg/kg in dog eliminates the need for empirical dose-finding studies, and the 10-fold safety margin (NOAEL 300 mg/kg vs efficacious dose 30 mg/kg) provides a defined therapeutic window that can be cited in IACUC or ethics committee applications.

In Vitro hOTR Screening with Low Off-Target Confound Risk

For cell-based hOTR functional assays (Ca²⁺ flux, IP1 accumulation, β-arrestin recruitment) where results may be influenced by endogenous vasopressin receptor expression in commonly used cell lines (HEK293, CHO), SHR1653's subtype-resolved selectivity profile [1] enables informed concentration selection. The weak CYP inhibition profile (all major isoforms IC50 > 10 μM) [1] also makes SHR1653 suitable for combination studies with CYP-metabolized tool compounds without introducing pharmacokinetic drug–drug interaction artifacts—an advantage over OTR antagonists with uncharacterized or more potent CYP inhibition.

Application

Selection Property

Validation Focus

Central OTR pharmacology research

CNS-penetrant OTR blockade

Brain Kpu,u and target occupancy endpoints

Behavioral neuroendocrinology studies

Defined V1BR selectivity window

Vasopressin receptor crosstalk monitoring

In vivo PK/PD translation research

Multi-species PK with predicted human CL

Allometric dose-linearity and exposure-model review

In vitro hOTR functional screening

Subtype-resolved selectivity and low CYP inhibition

Receptor occupancy calculation and combination study compatibility

• [1] Li X, Zhang Z, Chen Y, et al. Discovery of SHR1653, a Highly Potent and Selective OTR Antagonist with Improved Blood-Brain Barrier Penetration. ACS Med Chem Lett. 2019;10(6):996-1001. doi:10.1021/acsmedchemlett.9b00186 View Source
• [2] Osterloh I, Muirhead G, Gibson K, van den Berg F, Wayman C. PS-04-004 The Pharmacological Profile of IX-01. J Sex Med. 2017;14(Suppl 4a):e117. doi:10.1016/j.jsxm.2017.03.101 View Source